N-(2-hydroxyethyl)-5-(5-methylthieno[2,3-d]pyrimidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: N-(2-hydroxyethyl)-5-(5-methylthieno[2,3-d]pyrimidin-4-yl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H18N6O2S/c1-10-8-25-16-13(10)14(18-9-19-16)21-3-4-22-11(7-21)6-12(20-22)15(24)17-2-5-23/h6,8-9,23H,2-5,7H2,1H3,(H,17,24)
• InChI Key: NVMWGFXHPSPCPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=NC(=C12)N3CCN4C(=CC(=N4)C(=O)NCCO)C3
• Molecular Formula: C16H18N6O2S
• Molecular Weight: 358.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives, including structures similar to the queried compound, are a significant focus of research due to their broad spectrum of biological activities and potential applications in medicinal chemistry. These compounds are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and potential anticancer activities.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves multistep reactions, starting from simple precursors such as hydrazines and beta-ketoesters or acetylacetone derivatives. A common approach is the cyclocondensation of these precursors under acidic or basic conditions to form the pyrazolo[1,5-a]pyrimidine core. Specific methodologies can vary depending on the desired substitutions on the core structure (Elnagdi et al., 1975).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives is characterized by a fused pyrimidine and pyrazole ring system. This bicyclic structure forms the basis for further functionalization and substitution, which significantly influences the compound's physical and chemical properties. X-ray crystallography and NMR spectroscopy are commonly used techniques for structural elucidation (Liu et al., 2009).